Cas no 1343013-17-1 (5-(Oxan-4-yl)-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(Oxan-4-yl)-1,3,4-thiadiazol-2-amine
• CAS No: 1343013-17-1
• MF: C₇H₁₁N₃OS
• MW: 185.246739625931
• MDL: MFCD17243889
• CID: 4585791
• PubChem ID: 62906049
• Update Time: 2025-11-01

5-(Oxan-4-yl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(oxan-4-yl)-1,3,4-thiadiazol-2-amine
• Z2230911781
• 5-(tetrahydro-2H-pyran-4-yl)-1,3,4-thiadiazol-2-amine
• 5-(Oxan-4-yl)-1,3,4-thiadiazol-2-amine

• MDL： MFCD17243889
• Inchi： 1S/C7H11N3OS/c8-7-10-9-6(12-7)5-1-3-11-4-2-5/h5H,1-4H2,(H2,8,10)
• InChI Key： MWCNLYQRYJHYSE-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1C1CCOCC1

Computed Properties

• Exact Mass: 185.06228316g/mol
• Monoisotopic Mass: 185.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 89.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles Aminothiadiazoles

Additional information on 5-(Oxan-4-yl)-1,3,4-thiadiazol-2-amine

Comprehensive Overview of 5-(Oxan-4-yl)-1,3,4-thiadiazol-2-amine (CAS No. 1343013-17-1)

5-(Oxan-4-yl)-1,3,4-thiadiazol-2-amine is a heterocyclic compound featuring a thiadiazole core linked to an oxane (tetrahydropyran) moiety. This unique structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile scaffold for drug discovery. The compound's CAS No. 1343013-17-1 serves as a critical identifier in chemical databases, facilitating precise tracking in regulatory and commercial contexts.

Recent studies highlight the growing interest in thiadiazole derivatives, driven by their broad-spectrum biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Researchers are particularly intrigued by the oxane-thiadiazole hybrid structure, which combines the metabolic stability of tetrahydropyran with the pharmacophoric features of 1,3,4-thiadiazole. This synergy makes 5-(Oxan-4-yl)-1,3,4-thiadiazol-2-amine a promising candidate for addressing drug resistance challenges in infectious diseases.

From a synthetic chemistry perspective, the preparation of CAS No. 1343013-17-1 typically involves cyclization reactions of thiosemicarbazides or oxidative cyclization of thioamides. Advanced techniques like microwave-assisted synthesis have been explored to improve yield and reduce reaction times. Analytical characterization often employs NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm the compound's structural integrity.

The compound's physicochemical properties—such as moderate lipophilicity (predicted LogP ~2.1) and good aqueous solubility—suggest favorable drug-like characteristics. These attributes align with current industry trends favoring "beyond Rule of 5" molecules for challenging therapeutic targets. Computational studies indicate potential interactions with kinase enzymes and G-protein-coupled receptors, sparking interest in oncology and CNS drug development.

In material science applications, 5-(Oxan-4-yl)-1,3,4-thiadiazol-2-amine has shown promise as a building block for functional polymers and coordination complexes. Its ability to act as a bidentate ligand through the thiadiazole nitrogen atoms enables the formation of metal-organic frameworks (MOFs) with potential applications in catalysis and sensing technologies.

Environmental and toxicological assessments of CAS No. 1343013-17-1 remain an active area of investigation. Preliminary biodegradability studies suggest moderate environmental persistence, warranting further ecotoxicological profiling. The compound's safety profile is being evaluated through in silico predictive models and standardized in vitro assays.

The commercial availability of 5-(Oxan-4-yl)-1,3,4-thiadiazol-2-amine through specialty chemical suppliers has enabled broader academic and industrial exploration. Current market trends indicate rising demand for such heterocyclic building blocks, particularly in fragment-based drug discovery programs. Patent literature reveals increasing claims incorporating this scaffold across multiple therapeutic areas.

Future research directions may explore the compound's utility in proteolysis-targeting chimeras (PROTACs) and other emerging therapeutic modalities. The oxane-thiadiazole architecture offers opportunities for structural diversification, potentially leading to novel intellectual property in medicinal chemistry.